N-[Dichlorophosphinyl]-4-methoxybenzamide

• Molecular Formula: C8H8Cl2NO3P
• Molecular Weight: 268.03 g/mol
• IUPAC Name: N-dichlorophosphoryl-4-methoxybenzamide
• InChI: InChI=1S/C8H8Cl2NO3P/c1-14-7-4-2-6(3-5-7)8(12)11-15(9,10)13/h2-5H,1H3,(H,11,12,13)
• InChI Key: NQVUYJZZIYUNMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NP(=O)(Cl)Cl

Description

N-[Dichlorophosphinyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C8H8Cl2NO3P and its molecular weight is 268.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 47 g (0.31 mole) of 4-methoxybenzamide, 64.7 g (0.31 mole) of phosphorus pentachloride and 500 ml of AR carbon tetrachloride was heated at 60°-70° for 45 min. by which time the HCl evolution had nearly stopped. Cooled to room temperature where 14.8 g (0.31 mole) of 97% formic acid was added dropwise. The reaction was stirred for an additional 30 min., then filtered, washed with AR carbon tetrachloride and air-dried to give 73.4 g, m.p. 92°-93°.